Cas no 21886-58-8 (Ethanone, 1-(3-bromophenyl)-2-chloro-)
21886-58-8 structure
Product Name:Ethanone, 1-(3-bromophenyl)-2-chloro-
CAS No:21886-58-8
MF:C8H6BrClO
MW:233.489640712738
CID:1409267
PubChem ID:14715969
Update Time:2025-04-20
Ethanone, 1-(3-bromophenyl)-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3-bromophenyl)-2-chloro-
- 1-(3-bromophenyl)-2-chloroethanone
- DTXSID70563298
- DB-161274
- 21886-58-8
- 1-(3-Bromophenyl)-2-chloroethan-1-one
- AKOS010996732
- SCHEMBL6390040
-
- Inchi: 1S/C8H6BrClO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4H,5H2
- InChI Key: XBQJXQFAYNWZGY-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(C(CCl)=O)=C1
Computed Properties
- Exact Mass: 231.92908
- Monoisotopic Mass: 231.92906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Ethanone, 1-(3-bromophenyl)-2-chloro- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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